Cas no 1806294-56-3 (1,2-Dibromo-3-ethyl-5-fluorobenzene)

• Product Name: 1,2-Dibromo-3-ethyl-5-fluorobenzene
• CAS No: 1806294-56-3
• MF: C₈H₇Br₂F
• MW: 281.94758439064
• CID: 4970625
• Update Time: 2025-06-11

1,2-Dibromo-3-ethyl-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-3-ethyl-5-fluorobenzene

• Inchi： 1S/C8H7Br2F/c1-2-5-3-6(11)4-7(9)8(5)10/h3-4H,2H2,1H3
• InChI Key： SYYSFEKHVMNDIZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1CC)F)Br

Computed Properties

• Exact Mass: 281.88780 g/mol
• Monoisotopic Mass: 279.88985 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0
• Molecular Weight: 281.95

Additional information on 1,2-Dibromo-3-ethyl-5-fluorobenzene

Introduction to 1,2-Dibromo-3-ethyl-5-fluorobenzene (CAS No. 1806294-56-3)

1,2-Dibromo-3-ethyl-5-fluorobenzene (CAS No. 1806294-56-3) is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its bromine and fluorine substituents, which confer it with specific reactivity and stability profiles that are highly desirable in many chemical processes.

The molecular structure of 1,2-Dibromo-3-ethyl-5-fluorobenzene consists of a benzene ring substituted with two bromine atoms at the 1 and 2 positions, an ethyl group at the 3 position, and a fluorine atom at the 5 position. This arrangement of substituents imparts the molecule with a high degree of functional versatility, making it a valuable intermediate in the synthesis of more complex compounds.

Recent research has focused on the synthetic methodologies for producing 1,2-Dibromo-3-ethyl-5-fluorobenzene. One notable approach involves the use of transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions. These methods have been shown to offer high yields and excellent selectivity, making them highly suitable for large-scale production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed protocol that achieved a yield of over 90% for the synthesis of this compound.

In the pharmaceutical industry, 1,2-Dibromo-3-ethyl-5-fluorobenzene has shown promise as a precursor for the development of new drugs. The presence of bromine and fluorine atoms can significantly influence the pharmacological properties of drug molecules, such as their solubility, metabolic stability, and binding affinity to target proteins. A recent study published in Bioorganic & Medicinal Chemistry Letters highlighted the use of this compound as a key intermediate in the synthesis of potential anticancer agents. The researchers demonstrated that derivatives of 1,2-Dibromo-3-ethyl-5-fluorobenzene exhibited potent cytotoxic activity against various cancer cell lines.

Beyond pharmaceutical applications, 1,2-Dibromo-3-ethyl-5-fluorobenzene has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with applications in electronics and optoelectronics. For example, a study published in Advanced Materials in 2020 explored the use of this compound as a building block for organic semiconductors. The researchers synthesized polymers containing 1,2-Dibromo-3-ethyl-5-fluorobenzene units and demonstrated their excellent charge transport properties.

The environmental impact of chemicals is an important consideration in their development and application. Research on the environmental fate and toxicity of 1,2-Dibromo-3-ethyl-5-fluorobenzene is ongoing to ensure its safe use. Preliminary studies suggest that this compound has low toxicity and does not pose significant environmental risks when handled properly. However, continued monitoring and assessment are essential to ensure its long-term safety.

In conclusion, 1,2-Dibromo-3-ethyl-5-fluorobenzene (CAS No. 1806294-56-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methodologies continue to be developed and optimized, the practical utility of this compound is expected to expand even further.